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Compound of Interest

Compound Name: 3,4,4-Trimethylhexan-1-ol

Cat. No.: B15180625

An In-depth Technical Guide to 3,4,4-Trimethylhexan-1-ol

This technical guide provides a detailed analysis of the molecular formula and molecular weight
of 3,4,4-trimethylhexan-1-ol, intended for researchers, scientists, and professionals in drug
development.

Core Molecular Data

The fundamental quantitative data for 3,4,4-trimethylhexan-1-ol is summarized below.

Property Value

Molecular Formula CoH200

Molecular Weight 144.25 g/mol

IUPAC Name 3,4,4-Trimethylhexan-1-ol

Determination of Molecular Formula

The molecular formula is derived directly from the IUPAC name, which defines the molecule's
structure.

e Base Chain: The "hexan-1-ol" component indicates a six-carbon alkane chain (hexane)
where a hydroxyl (-OH) group replaces a hydrogen atom on the first carbon.
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e Substituents: The "3,4,4-trimethyl" prefix specifies the attachment of three methyl (-CHs)
groups: one on the third carbon and two on the fourth carbon of the hexane chain.

e Atom Count:

o Carbon (C): 6 carbons from the hexane chain + 3 carbons from the methyl groups =9
carbons.

o Oxygen (O): 1 oxygen from the hydroxyl group.

o Hydrogen (H): A nonane molecule (CoH20) has 20 hydrogen atoms. The presence of the
hydroxyl group maintains this count, resulting in 20 hydrogen atoms.

This systematic breakdown confirms the molecular formula as CoH200.

Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic masses of all constituent atoms in
the molecular formula. The average atomic masses for the elements are:

e Carbon (C): 12.011 u[1][2][3]
e Hydrogen (H): 1.008 u[1][4]

e Oxygen (O): 15.999 u[1][5][6]
The calculation is as follows:

(9 x 12.011 u) + (20 x 1.008 u) + (1 x 15.999 u) = 108.099 u + 20.160 u + 15.999 u = 144.258
u

This value is typically expressed in grams per mole ( g/mol ) for molar mass. The calculated
molecular weight is consistent with that of its isomers, such as 4,4,5-trimethylhexan-1-ol.[7]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis or analysis of 3,4,4-
trimethylhexan-1-ol are not readily available in public chemical literature. However, a general
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synthetic approach for such a primary alcohol would typically involve the reduction of a
corresponding carboxylic acid or ester, such as ethyl 3,4,4-trimethylhexanoate, using a strong
reducing agent like Lithium Aluminum Hydride (LiAlH4) in an appropriate solvent like diethyl
ether or tetrahydrofuran (THF).

Logical Workflow for Molecular Property
Determination

The following diagram illustrates the logical workflow from the chemical name to the final
molecular weight calculation.
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Caption: Workflow from IUPAC name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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